Cas no 1807224-29-8 (Benzoic acid, 3-cyano-2,5-difluoro-)

• Product Name: Benzoic acid, 3-cyano-2,5-difluoro-
• CAS No: 1807224-29-8
• MF: C₈H₃F₂NO₂
• MW: 183.111728906631
• CID: 5237239
• Update Time: 2025-10-28

Benzoic acid, 3-cyano-2,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-cyano-2,5-difluoro-

• Inchi： 1S/C8H3F2NO2/c9-5-1-4(3-11)7(10)6(2-5)8(12)13/h1-2H,(H,12,13)
• InChI Key： NSHPOQLWIQDFQK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC(C#N)=C1F

Additional information on Benzoic acid, 3-cyano-2,5-difluoro-

Benzoic acid, 3-cyano-2,5-difluoro- (CAS No. 1807224-29-8): A Comprehensive Overview

Benzoic acid, 3-cyano-2,5-difluoro-, identified by its CAS number 1807224-29-8, is a fluorinated cyano-substituted benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural and electronic properties, exhibits a range of potential applications due to its distinct chemical profile.

The molecular structure of Benzoic acid, 3-cyano-2,5-difluoro- consists of a benzene ring substituted with a cyano group at the 3-position and two fluorine atoms at the 2- and 5-positions. This arrangement imparts a high degree of electronic richness and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the cyano group enhances the compound's ability to participate in various chemical reactions, including nucleophilic additions and condensation reactions, while the fluorine atoms contribute to its lipophilicity and metabolic stability.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic properties. Benzoic acid, 3-cyano-2,5-difluoro- is no exception and has been explored in several cutting-edge research areas. One notable application is in the development of novel pharmaceutical agents. The combination of the cyano and fluoro substituents provides a unique scaffold that can be modified to target specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymes and receptors involved in inflammation and pain modulation.

The agrochemical industry has also benefited from the exploration of Benzoic acid, 3-cyano-2,5-difluoro-. Its structural features make it an excellent candidate for developing new pesticides and herbicides. The fluorine atoms enhance the compound's resistance to degradation by environmental factors, while the cyano group allows for further functionalization to improve binding affinity to biological targets. Recent research has highlighted its potential as a precursor for compounds that exhibit potent insecticidal properties without harming non-target organisms.

Synthetic methodologies for preparing Benzoic acid, 3-cyano-2,5-difluoro- have been refined over the years, leading to more efficient and scalable production processes. One common approach involves the fluorination of pre-formed cyano-substituted benzoic acids using selective fluorinating agents. Advances in catalytic systems have further improved yields and reduced byproduct formation. These developments have made it more feasible to produce this compound on an industrial scale for various applications.

The pharmacological properties of Benzoic acid, 3-cyano-2,5-difluoro- have been extensively studied in preclinical models. Research indicates that it can interact with multiple targets in biological systems, making it a versatile tool for drug discovery. For example, derivatives of this compound have shown inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

In conclusion, Benzoic acid, 3-cyano-2,5-difluoro- (CAS No. 1807224-29-8) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications across multiple research areas. As synthetic methods continue to evolve and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in developing next-generation therapeutics and crop protection agents.